Cas no 531-84-0 (2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester
• CAS No: 531-84-0
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 357822
• PubChem ID: 20134712
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester
• hexadecyl 3-hydroxynaphthalene-2-carboxylate
• 2J5C717I43
• 3-Hydroxy-2-naphthalenecarboxylic acid hexadecyl ester
• 531-84-0
• Q27254814
• Hexadecyl 3-hydroxy-2-naphthoate
• UNII-2J5C717I43
• SCHEMBL10684173
• Hexadecyl 3-hydroxy-2-naphthoate [MI]
• DTXSID40602825

• Inchi： 1S/C27H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-30-27(29)25-21-23-18-15-16-19-24(23)22-26(25)28/h15-16,18-19,21-22,28H,2-14,17,20H2,1H3
• InChI Key： RTUSMTGSFGBYEC-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC2C=CC=CC=2C=1)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 412.2979
• Monoisotopic Mass: 412.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53